Cas no 1354703-49-3 (4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile)

• Product Name: 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile
• CAS No: 1354703-49-3
• MF: C₅H₃IN₄O₂
• MW: 278.007392168045
• MDL: MFCD24539568
• CID: 5169253
• PubChem ID: 60136691
• Update Time: 2026-03-04

4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-5-nitro-2H-pyrazole-3-carbonitrile
• 4-IODO-1-METHYL-3-NITRO-1H-PYRAZOLE-5-CARBONITRILE
• 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile

• MDL： MFCD24539568
• Inchi： 1S/C5H3IN4O2/c1-9-3(2-7)4(6)5(8-9)10(11)12/h1H3
• InChI Key： GLTSCIPAEIARTF-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=C(I)C([N+]([O-])=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile

4-Iodo-1-Methyl-3-Nitro-1H-Pyrazole-5-Carbonitrile (CAS No. 1354703-49-3): An Overview

4-Iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile (CAS No. 1354703-49-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile is composed of a pyrazole ring substituted with an iodine atom, a methyl group, a nitro group, and a cyano group. These functional groups contribute to the compound's reactivity and potential biological activity. The iodine substituent, for instance, can enhance the lipophilicity of the molecule, which is crucial for improving its pharmacokinetic properties and cellular uptake.

Recent studies have explored the potential of 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile in various therapeutic areas. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer and colorectal cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell cycle progression.

In addition to its antiproliferative properties, 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile has also been investigated for its potential as an antimicrobial agent. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting DNA replication.

The pharmacological profile of 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile has been further elucidated through in vivo studies. Preclinical trials in animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings suggest that 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile has the potential to be developed into a safe and effective therapeutic agent.

Synthesis of 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile involves a multi-step process that typically begins with the formation of a pyrazole ring followed by sequential substitution reactions to introduce the iodine, methyl, nitro, and cyano groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one efficient method involves the reaction of 1-methylpyrazole with iodoacetonitrile in the presence of a suitable base.

The structural diversity and functional group versatility of 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile make it an attractive scaffold for drug discovery efforts. Researchers are actively exploring derivatives of this compound to optimize its biological activity and reduce potential side effects. For example, modifications to the substituents on the pyrazole ring can significantly impact the compound's potency and selectivity.

In conclusion, 4-Iodo-1-methyl-3-nitro-1H-pyrazole-5-carbonitrile (CAS No. 1354703-49-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.